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Compound of Interest

Compound Name: 3,3'-Thiodipropionitrile

Cat. No.: B089633 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,3'-Thiodipropionitrile

This guide provides comprehensive safety data and handling precautions for 3,3'-
Thiodipropionitrile (CAS No. 111-97-7), intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

and chemical databases to ensure a thorough understanding of the potential hazards and the

necessary safety measures.

Hazard Identification and Classification
3,3'-Thiodipropionitrile is classified as a hazardous substance. The following table

summarizes its classification under the Globally Harmonized System (GHS).

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2]
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Signal Word: Warning[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3,3'-Thiodipropionitrile is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C6H8N2S [1]

Molecular Weight 140.21 g/mol [1][2]

Appearance
Clear colorless to slightly

yellow liquid
[1][4]

Melting Point 24-25 °C [1][4]

Boiling Point
179-180 °C @ 3 Torr; 191-194

°C @ 7 mmHg
[1][4]

Density 1.11 g/mL at 25 °C [4]

Flash Point 195 °C (closed cup) [1]

Refractive Index n20/D 1.499 (lit.) [1][4]

Solubility
Soluble in water, benzene,

acetone, and ethanol.[3]

Experimental Protocols for Safe Handling and
Emergencies
While specific experimental protocols for toxicological studies are not publicly available, the

following protocols for safe handling, emergency response, and disposal are derived from

standard safety data sheets.

Protocol for Safe Handling and Storage
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Ventilation: Always handle 3,3'-Thiodipropionitrile in a well-ventilated area, preferably in a

chemical fume hood to prevent the generation of vapor or mist.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[5][6]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber,

neoprene).[6][7]

Skin and Body Protection: Wear a lab coat and, if necessary, an apron or full-body suit to

prevent skin contact.[6][7]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved

respirator with an appropriate cartridge.[5][6]

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

work area.[3]

Storage: Store in a tightly closed container in a cool, dry, and dark place.[3] Keep away from

incompatible materials such as strong oxidizing agents.[8]

Emergency Response Protocols
Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing. Seek medical attention if you feel unwell.[3]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin with

plenty of soap and water. If skin irritation occurs, seek medical advice.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or

attention.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention if you feel unwell.

[3]
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: Combustion may produce carbon monoxide, carbon dioxide, and sulfur

oxides.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Personal Precautions: Evacuate the area. Ensure adequate ventilation. Wear appropriate

personal protective equipment.[3]

Environmental Precautions: Prevent the product from entering drains.[3]

Containment and Cleaning: Absorb the spill with an inert material (e.g., dry sand, earth, or

sawdust) and place it in a suitable container for disposal.[3]

Visualization of Handling Precautions
The following diagram illustrates the logical workflow for handling a spill of 3,3'-
Thiodipropionitrile.
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Workflow for Handling a 3,3'-Thiodipropionitrile Spill

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill with Inert Material

Absorb Spilled Material

Collect and Place in
Sealed Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a 3,3'-Thiodipropionitrile spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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